Cas no 864917-19-1 (N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864917-19-1
• MF: C₁₇H₁₄BrN₃OS₂
• MW: 420.346560001373
• CID: 6354103
• PubChem ID: 18554670
• Update Time: 2025-10-29

N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• AKOS024597651
• N-(4-bromophenyl)-2-((3-(p-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• N-(4-bromophenyl)-2-{[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}acetamide
• 864917-19-1
• F0698-0115
• N-(4-bromophenyl)-2-[[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide

• Inchi： 1S/C17H14BrN3OS2/c1-11-2-4-12(5-3-11)16-20-17(24-21-16)23-10-15(22)19-14-8-6-13(18)7-9-14/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： BTDBJQYRUSWRGS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NC(C2C=CC(C)=CC=2)=NS1)=O

Computed Properties

• Exact Mass: 418.97617g/mol
• Monoisotopic Mass: 418.97617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 108Ų

Additional information on N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-19-1)

N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 864917-19-1, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, including the presence of a thiadiazole core and aromatic rings, make it an intriguing subject for further study and development.

The molecular structure of N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The thiadiazole ring is a well-known pharmacophore found in numerous bioactive compounds, while the bromophenyl and methylphenyl substituents introduce additional layers of complexity and specificity. These structural elements are critical in determining the compound's interaction with biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in thiadiazole derivatives due to their diverse biological activities. These compounds have been explored for their potential roles in treating various diseases, including inflammation, cancer, and infectious disorders. The presence of the sulfanyl group in N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide further enhances its pharmacological potential by contributing to hydrogen bonding and other non-covalent interactions with biological macromolecules.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The bromophenyl moiety, in particular, necessitates careful handling due to its potential reactivity with nucleophiles. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Evaluation of N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has revealed promising preliminary results in preclinical studies. The compound exhibits notable inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests potential therapeutic benefits in managing inflammatory conditions. Additionally, its interaction with specific receptors has been linked to anti-cancer effects, making it a valuable candidate for further investigation.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide with biological targets. These computational approaches provide insights into the compound's binding affinity and mechanism of action at an atomic level. By integrating experimental data with computational predictions, researchers can refine their understanding of how this molecule interacts with its intended targets and optimize its pharmacological properties.

The development of novel pharmaceutical agents often involves rigorous testing to assess their safety and efficacy. In vitro assays are conducted to evaluate the compound's toxicity profile and its ability to interact with biological systems. Furthermore, in vivo studies provide complementary data on its pharmacokinetics and pharmacodynamics. These comprehensive evaluations are essential for determining the feasibility of advancing N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide into clinical trials and eventual therapeutic use.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing new derivatives with enhanced properties. By modifying specific functional groups or introducing new structural elements, researchers can tailor the molecule's characteristics to improve its efficacy or reduce side effects. This modular approach to drug design underscores the importance of versatile starting materials like N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide in fostering innovation within the pharmaceutical industry.

In conclusion, N-(4-bromophenyl)-2-{3-(4-methylphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864917-19-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications and synthetic strategies for this molecule, it is likely to play an increasingly important role in the development of next-generation pharmaceutical agents.